2-amino-6-sulfanylidene-3H-purin-8-one

• Molecular Formula: C5H3N5OS
• Molecular Weight: 181.18 g/mol
• IUPAC Name: 2-amino-6-sulfanylidene-3H-purin-8-one
• InChI: InChI=1S/C5H3N5OS/c6-4-8-2-1(3(12)10-4)7-5(11)9-2/h(H3,6,8,9,10,11,12)
• InChI Key: NTGHZLWESTWBIW-UHFFFAOYSA-N
• Canonical SMILES: C12=NC(=O)N=C1NC(=NC2=S)N

Description

2-amino-6-sulfanylidene-3H-purin-8-one is a chemical compound with the molecular formula C5H5N5OS. It is a derivative of purine, a heterocyclic aromatic organic compound that plays a crucial role in biochemistry, particularly in the structure of DNA and RNA.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-6-sulfanylidene-3H-purin-8-one typically involves the reaction of guanine derivatives with sulfur-containing reagents. One common method includes the reaction of 2-amino-6-chloropurine with thiourea under basic conditions to yield the desired compound. The reaction is usually carried out in an aqueous or alcoholic medium at elevated temperatures to facilitate the substitution of the chlorine atom with a sulfur atom .

Industrial Production Methods

Industrial production of 2-amino-6-sulfanylidene-3H-purin-8-one may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

2-amino-6-sulfanylidene-3H-purin-8-one undergoes various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form thiols or other reduced sulfur species.

Substitution: The amino and sulfur groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like amines, thiols, and halides can react with the compound under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and other reduced sulfur compounds.

Substitution: Various substituted purine derivatives.

Scientific Research Applications

2-amino-6-sulfanylidene-3H-purin-8-one has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of other purine derivatives and sulfur-containing compounds.

Biology: Studied for its potential role in DNA and RNA interactions due to its structural similarity to nucleobases.

Medicine: Investigated for its potential therapeutic properties, including antiviral and anticancer activities.

Industry: Utilized in the development of novel materials and catalysts

Mechanism of Action

The mechanism of action of 2-amino-6-sulfanylidene-3H-purin-8-one involves its interaction with biological macromolecules such as DNA and proteins. The sulfur atom in the compound can form covalent bonds with nucleophilic sites in proteins and nucleic acids, potentially inhibiting their function. This interaction can disrupt cellular processes, leading to therapeutic effects such as antiviral or anticancer activity .

Comparison with Similar Compounds

Similar Compounds

• 2-amino-6-hydroxy-8-mercaptopurine
• 2-amino-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
• 6-thioguanine

Uniqueness

2-amino-6-sulfanylidene-3H-purin-8-one is unique due to its specific sulfur-containing structure, which imparts distinct chemical reactivity and potential biological activity. Compared to similar compounds, it may exhibit different pharmacokinetic and pharmacodynamic properties, making it a valuable compound for further research and development .